Cas no 2034284-60-9 (2,2-dimethyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one)

• Product Name: 2,2-dimethyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one
• CAS No: 2034284-60-9
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5861656
• PubChem ID: 92076056
• Update Time: 2025-10-21

2,2-dimethyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one
• 2,2-dimethyl-1-[3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]propan-1-one
• F6471-5006
• AKOS026701051
• 1-(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one
• 2034284-60-9

• Inchi： 1S/C11H18N4O/c1-11(2,3)10(16)14-6-4-9(8-14)15-7-5-12-13-15/h5,7,9H,4,6,8H2,1-3H3
• InChI Key： KFHVYBJMZAGVEL-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=CN=N2)C1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2,2-dimethyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one

Compound 2034284-60-9: 2,2-Dimethyl-1-[3-(Triazol-1-yl)Pyrrolidin-1-yl]Propan-1-one

Compound 2034284-60-9, also known as 2,2-dimethyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and promising properties, which have been extensively studied in recent years. The molecule combines a pyrrolidine ring with a triazole moiety, making it a versatile building block for advanced chemical synthesis.

The chemical structure of this compound is characterized by a pyrrolidine ring substituted with a triazole group at the 3-position. The propanone group attached to the nitrogen atom further enhances its reactivity and functional versatility. This combination of structural features has been leveraged in numerous research studies to explore its potential in drug discovery, catalysis, and material engineering.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The presence of the triazole group in this compound has been shown to confer significant biological activity, making it a valuable candidate for the development of new therapeutic agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its biological applications, this compound has also been explored for its role in catalytic processes. The nitrogen-rich structure of the triazole group enables strong coordination with metal ions, making it an effective ligand in transition metal-catalyzed reactions. Recent advancements in asymmetric catalysis have utilized this compound as a chiral ligand to achieve high enantioselectivity in complex organic transformations.

The synthesis of 2,2-dimethyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propanone involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent incorporation of the triazole group via click chemistry. These methods ensure high yields and excellent control over the stereochemistry of the final product.

The physical properties of this compound have also been extensively characterized. It exhibits good solubility in organic solvents and moderate thermal stability, making it suitable for use in various chemical processes. Its spectroscopic data, including NMR and IR spectra, have been reported in recent publications, providing valuable insights into its molecular conformation and intermolecular interactions.

In terms of applications, this compound has shown promise in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. Its ability to undergo reversible chemical transformations under specific conditions makes it an ideal candidate for these emerging technologies. Researchers have demonstrated that incorporating this compound into polymer networks can significantly enhance their mechanical properties and responsiveness to external stimuli.

The latest research on this compound has also focused on its potential as a building block for supramolecular chemistry. The triazole group's ability to form hydrogen bonds and metallophilic interactions has been exploited to construct complex supramolecular architectures with applications in drug delivery systems and sensors.

In conclusion, compound 2034284-60-9, or 2,2-dimethyl-1-[3-(triazol-1-yli)pyrrolidin-yli]propanone, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with its versatile functional groups, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to both academic research and industrial innovation.